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Compound of Interest

Compound Name: Tripropyl citrate

CAS No.: 1587-21-9

Cat. No.: B072090 Get Quote

Abstract
Tripropyl Citrate (TPC) (CAS: 1587-21-9) represents a critical intermediate in the evolution of

"green" plasticizers and pharmaceutical excipients.[1] Historically overshadowed by its ethyl

and butyl homologs, TPC has emerged as a specialized solvent and plasticizing agent,

particularly valued for its balance of hydrophobicity and biocompatibility. This guide analyzes

the chemical genesis, synthesis kinetics, and toxicological profile of TPC, providing a roadmap

for its application in next-generation drug delivery systems and biodegradable polymers.

Historical Genesis: From Beilstein to Green
Chemistry
The discovery of tripropyl citrate is rooted in the "Golden Age" of German organic chemistry,

where the systematic esterification of tricarboxylic acids was first rigorously documented.

The Early Characterization (1890s–1912)
While citric acid was isolated by Scheele in 1784, the systematic synthesis of its alkyl esters did

not mature until the late 19th century.

The Beilstein Era: Early entries in Beilstein's Handbuch der Organischen Chemie (circa

1896) reference the formation of alkyl citrates.[2]

Formal Synthesis: The specific characterization of propyl citrates is often attributed to the

work of Schmidt and Sigwart (published in Chemische Berichte, 1912). Their work focused

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072090?utm_src=pdf-interest
https://www.benchchem.com/product/b072090?utm_src=pdf-body
https://www.americanchemicalsuppliers.com/list/t?page=170
https://www.benchchem.com/product/b072090?utm_src=pdf-body
https://patentimages.storage.googleapis.com/pdfs/d27f3c5c72335ea690d3/US2758998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


on the stepwise esterification of citric acid, isolating mono-, di-, and tri-alkyl species to

understand the reactivity of the central hydroxyl group versus the terminal carboxyls.

The Phthalate Shift (1990s–Present)
For much of the 20th century, TPC remained a laboratory curiosity, as industrial plasticization

was dominated by phthalates (e.g., DEHP). The historical pivot point occurred in the late 1990s

and early 2000s, driven by regulatory pressure from the FDA and EFSA regarding phthalate

toxicity. TPC, along with Triethyl Citrate (TEC) and Tributyl Citrate (TBC), was re-evaluated as

a non-toxic, biodegradable alternative, specifically for:

Pharmaceutical Coatings: Enteric films requiring specific glass transition temperatures (

).

Food Contact Materials: PVC films where low migration is critical.

Chemical Architecture & Synthesis
TPC is the tri-ester formed by the condensation of citric acid and n-propanol. Its structure offers

a unique "middle ground" in the homologous series of citrates—more hydrophobic than TEC

but more volatile/solvating than TBC.

Reaction Mechanism
The synthesis follows a classic Fisher-Speier esterification pathway, typically catalyzed by

Brønsted acids (e.g., Sulfuric acid,

-TSA) or, more recently, solid acid catalysts (e.g., acidic ionic liquids, zeolites) to minimize
corrosion and waste.

Key Kinetic Challenge: The steric hindrance of the central carboxyl group often leads to

incomplete esterification, resulting in a mixture of di- and tri-propyl esters if reaction times are

insufficient.

Visualization: Synthesis Pathway
The following diagram illustrates the stepwise esterification and the critical role of the acid

catalyst.
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Fig 1: Stepwise acid-catalyzed esterification of Citric Acid to Tripropyl Citrate.
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Physicochemical Profile
Researchers must account for TPC's solubility parameter (

), which dictates its compatibility with polymers like PLA (Polylactic Acid) and PVC.

Table 1: Critical Physicochemical Properties of Tripropyl Citrate
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Property Value Unit Relevance

Molecular Formula -
Stoichiometry

calculations

Molecular Weight 318.36 g/mol Dosage/Molarity

Boiling Point ~198 °C (at 13 mmHg)
High thermal stability

for processing

Density 1.08 g/cm³
Formulation

weight/volume

Refractive Index 1.442 Optical clarity in films

Solubility < 0.1% in Water w/v
Hydrophobic nature

(Lipophilic)

Appearance Colorless Liquid -
Aesthetic neutrality in

cosmetics

Toxicological & Regulatory Evolution
The safety profile of TPC is grounded in its metabolic pathway. Unlike phthalates, which can

act as endocrine disruptors, citrate esters hydrolyze back into natural metabolites.

Metabolic Fate (The "Safety Valve")
Upon ingestion or absorption, TPC is acted upon by non-specific esterases (lipases) in the

plasma and liver.

Hydrolysis: The ester bonds are cleaved, releasing n-propanol and citric acid.

Clearance: Citric acid enters the Krebs cycle (TCA cycle). Propanol is oxidized to propionic

acid and then to

and water.

Regulatory Status
FDA: Approved as an indirect food additive (21 CFR) for use in adhesives and coatings.
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Cosmetics: Used as a deodorant active (inhibits bacterial esterases that generate body

odor).

Toxicology Data:

Acute Oral Toxicity (Rat): LD50 > 3000 mg/kg (inferred from homologous series read-

across).

Skin Irritation:[3] Non-irritating to slightly irritating (concentration dependent).

Visualization: Metabolic Activation & Safety

Fig 2: Metabolic detoxification pathway of Tripropyl Citrate in mammals.
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Applications in Drug Development & Material
Science
Pharmaceutical Coatings
TPC is utilized as a plasticizer in enteric coatings (e.g., Eudragit® formulations).

Mechanism: It intercalates between polymer chains, increasing free volume and reducing the

glass transition temperature (

). This prevents the coating from becoming brittle and cracking during storage or gastric
transit.

Advantage: TPC offers a slower migration rate compared to Triethyl Citrate (TEC) due to its

longer alkyl chains, extending the shelf-life of the dosage form.

Experimental Protocol: Plasticization Efficiency Test
Objective: Determine the optimal TPC concentration for a PLA (Polylactic Acid) film.

Preparation: Dissolve PLA in chloroform (5% w/v).

Dosing: Add TPC at varying concentrations (10%, 20%, 30% w/w relative to polymer).

Casting: Cast solution onto Teflon plates; dry at ambient temperature for 24h, then vacuum

dry at 40°C for 48h.

Analysis:

DSC (Differential Scanning Calorimetry): Measure

. A drop in

indicates successful plasticization.

Tensile Test: Measure elongation at break.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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